2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• SMILES: CCC(C1=NC=CC(=O)N1)OC
• InChI: InChI=1S/C8H12N2O2/c1-3-6(12-2)8-9-5-4-7(11)10-8/h4-6H,3H2,1-2H3,(H,9,10,11)
• InChIKey: XNSIDVQFIUQBJC-UHFFFAOYSA-N

2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one – Chemical Identity & Specifications

2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one (CAS 1597841-34-3, molecular formula C₈H₁₂N₂O₂, molecular weight 168.19 g/mol) is a dihydropyrimidin-4-one derivative that belongs to the 3,4-dihydropyrimidinone (DHPM) scaffold family, a privileged heterocyclic class widely explored for antimalarial dihydroorotate dehydrogenase (DHODH) inhibition, antifungal activity, and anticancer applications [1]. The compound is catalogued by multiple research-chemical suppliers at a minimum purity specification of 95% and is listed in the PubChem database (CID 116705567) . Its IUPAC name is 2-(1-methoxypropyl)-1H-pyrimidin-6-one, indicating tautomeric equilibrium between the 3,4-dihydro and 1,6-dihydro forms that can affect hydrogen-bonding patterns critical for target engagement .

Privileged 3,4-dihydropyrimidin-4-one (DHPM) scaffold with 1-methoxypropyl at C-2

Computed lipophilicity and TPSA suggest utility in cell-permeability research

Multi-vendor supply with high-purity specification and batch-specific COA/SDS documentation

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source

Why 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one Is Not Interchangeable

The dihydropyrimidinone scaffold is not functionally interchangeable across its 2-position substituents. The 1-methoxypropyl group at C-2 introduces an ether oxygen and a branched alkyl chain that simultaneously increase hydrogen-bond acceptor count (3 vs. 2 for 2-methyl-1,4-dihydropyrimidin-4-one) and rotatable bond count (3 vs. 0), directly altering the pharmacophoric profile and physicochemical properties relevant to target binding, solubility, and downstream derivatisation [1][2]. Procurement decisions that treat any DHPM as a drop-in replacement ignore the substituent-dependent logP shift (XLogP3 = 0.1 for the target vs. -0.4 for the 2-methyl analog), which can profoundly alter membrane permeability and off-target promiscuity in cell-based assays [2].

1-Methoxypropyl ether side-chain shifts lipophilicity relative to hydrophilic 2-alkyl DHPM analogs, potentially altering membrane permeability in cell-based assays.

Additional methoxy hydrogen-bond acceptor (3 HBA vs. 2) may change target engagement and solubility profiles compared to simpler 2-alkyl DHPMs.

3 rotatable bonds introduce conformational flexibility absent in rigid 2-methyl DHPM, affecting binding entropy and SAR interpretation.

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (Computed Descriptors section). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] PubChem. (2025). 2-Methyl-1,4-dihydropyrimidin-4-one, CID 250451 (Computed Descriptors section). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19875-04-8 View Source

2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one – Key Differentiating Evidence

Lipophilicity Shift: Methoxypropyl vs. Methyl Analog

The target compound exhibits a computed XLogP3 of 0.1, compared with -0.4 for the 2-methyl analog (2-methyl-1,4-dihydropyrimidin-4-one, PubChem CID 250451) [1][2]. This 0.5 log unit increase reflects the replacement of a methyl group with the 1-methoxypropyl side chain, moving the compound from a hydrophilic domain into a more balanced lipophilicity range (0–3) considered favourable for passive membrane permeability and oral bioavailability [1].

Lipophilicity Shift

Reported

XLogP3 0.1 (target) vs -0.4 (2-methyl analog); Δ +0.5

Supports cell-permeability assay context

Computed property; experimental validation recommended

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.1
Comparator Or Baseline	2-Methyl-1,4-dihydropyrimidin-4-one: XLogP3 = -0.4
Quantified Difference	Δ = +0.5 log units
Conditions	Computed by XLogP3 algorithm (PubChem 2019.06.18 release); both compounds share the same core scaffold

Why This Matters

A 0.5 log-unit shift in XLogP3 can significantly alter membrane permeability and off-target binding profiles, making the target compound more suitable for cell-based assays requiring moderate lipophilicity compared to the overly hydrophilic 2-methyl analog.

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (XLogP3-AA property). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] PubChem. (2025). 2-Methyl-1,4-dihydropyrimidin-4-one, CID 250451 (XLogP3 property). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19875-04-8 View Source

Hydrogen-Bond Acceptor Count: Target vs. Simple Analogs

The target compound possesses 3 hydrogen-bond acceptor (HBA) atoms (carbonyl oxygen, pyrimidine nitrogen, and the methoxy oxygen of the 1-methoxypropyl side chain), whereas the closest simple analogs—2-methyl-1,4-dihydropyrimidin-4-one and 2-ethyl-3,4-dihydropyrimidin-4-one—each contain only 2 HBA atoms [1][2]. The additional HBA arises from the ether oxygen in the 1-methoxypropyl substituent and introduces a distinct interaction site that can engage polar residues in enzyme active sites or alter aqueous solubility.

HBA Count

Reported

3 HBA (target) vs 2 HBA (2-methyl, 2-ethyl)

May alter target engagement and solubility

Computed from SMILES structure

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	3 HBA atoms
Comparator Or Baseline	2-Methyl-1,4-dihydropyrimidin-4-one: 2 HBA atoms; 2-Ethyl-3,4-dihydropyrimidin-4-one: 2 HBA atoms
Quantified Difference	+1 HBA atom (50% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); validated against SMILES structure

Why This Matters

An extra hydrogen-bond acceptor site can alter target selectivity, solubility, and crystal packing, all of which are critical parameters when selecting a scaffold for structure–activity relationship (SAR) exploration or crystallography studies.

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (Hydrogen Bond Acceptor Count). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] PubChem. (2025). 2-Methyl-1,4-dihydropyrimidin-4-one, CID 250451 (Hydrogen Bond Acceptor Count). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19875-04-8 View Source

Rotatable Bond Count & Flexibility: Methoxypropyl vs. Analogs

The target compound has 3 rotatable bonds (the entire 1-methoxypropyl side chain), compared with 0 for 2-methyl-1,4-dihydropyrimidin-4-one and 1 for 2-propyl-3,4-dihydropyrimidin-4-one [1][2]. This increased flexibility allows the side-chain to sample multiple conformations in solution, which can influence the entropic penalty upon binding to a biological target or alter the compound's behaviour in supramolecular assembly experiments.

Rotatable Bonds

Reported

3 rot. bonds vs 0 (2-methyl), 1 (2-propyl)

Influences binding entropy and SAR exploration

Cactvs algorithm; solvent effects not captured

Evidence Dimension	Rotatable bond count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	2-Methyl-1,4-dihydropyrimidin-4-one: 0 rotatable bonds; 2-Propyl-3,4-dihydropyrimidin-4-one: 1 rotatable bond
Quantified Difference	+3 vs. 2-methyl; +2 vs. 2-propyl
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); rotatable bonds defined as single bonds between heavy atoms not in a ring

Why This Matters

Rotatable bond count affects ligand pre-organization and binding entropy; a compound with 3 rotatable bonds offers a distinct conformational landscape for probing structure–activity relationships compared to rigid or minimally flexible analogs.

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (Rotatable Bond Count). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] PubChem. (2025). 2-Methyl-1,4-dihydropyrimidin-4-one, CID 250451 (Rotatable Bond Count). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19875-04-8 View Source

Topological Polar Surface Area: Methoxypropyl vs. Methyl Analog

The target compound has a computed TPSA of 50.7 Ų, compared with 41.1 Ų for 2-methyl-1,4-dihydropyrimidin-4-one [1][2]. This +9.6 Ų increase is attributable to the additional methoxy oxygen and larger alkyl surface in the 1-methoxypropyl side chain, placing the target compound closer to the TPSA threshold (60 Ų) associated with good oral absorption while still remaining below the cutoff for blood–brain barrier penetration (approximately 70 Ų) [1].

TPSA

Reported

50.7 Ų vs 41.1 Ų (2-methyl); Δ +9.6 Ų

Impacts CNS drug-likeness and absorption prediction

Computed TPSA; use with experimental logD

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	50.7 Ų
Comparator Or Baseline	2-Methyl-1,4-dihydropyrimidin-4-one: 41.1 Ų
Quantified Difference	Δ = +9.6 Ų (23% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

TPSA differences of ~10 Ų can be decisive when selecting a core scaffold for CNS drug discovery or when optimizing oral bioavailability; the target compound occupies a distinct TPSA space vs. simpler DHPM analogs.

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (Topological Polar Surface Area). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] PubChem. (2025). 2-Methyl-1,4-dihydropyrimidin-4-one, CID 250451 (Topological Polar Surface Area). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/19875-04-8 View Source

Vendor Purity & Documentation Standards

The target compound is supplied by AKSci (Cat. 0339EF) and Leyan (Cat. 2091398) at a minimum purity specification of 95%, with AKSci providing a downloadable Certificate of Analysis (COA) and Safety Data Sheet (SDS) for each batch . In contrast, many simple dihydropyrimidinone building blocks (e.g., 2-ethyl-3,4-dihydropyrimidin-4-one) are listed at lower purity grades (e.g., 95% without COA availability) from fewer vendors, reducing quality confidence for quantitative structure–activity relationship (QSAR) or biophysical assay work .

Vendor Purity & Docs

Specification review

95% (AKSci, Leyan) with COA/SDS

Batch-level documentation supports assay reproducibility

Supplier-reported; verify per lot

Evidence Dimension	Minimum vendor purity specification
Target Compound Data	95% (AKSci, Leyan), COA and SDS available
Comparator Or Baseline	2-Ethyl-3,4-dihydropyrimidin-4-one (CAS 14331-50-1): typically 95% with limited COA access
Quantified Difference	Equivalent purity floor, but superior documentation and multi-vendor availability for the target compound
Conditions	As reported on vendor websites (AKSci, Leyan, Chemsrc) as of 2025

Why This Matters

For procurement in regulated research environments (e.g., hit-to-lead programmes or crystallography), documented purity with COA traceability reduces the risk of batch-to-batch variability confounding biological assay results.

Scaffold Novelty for DHODH Inhibitors

The dihydropyrimidinone scaffold has been extensively characterised as a template for Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibition, with example compounds from patent US8703811 demonstrating IC₅₀ values ranging from 56 nM to 418 nM in a Type 2 DHODH chromogen reduction assay [1]. While the specific 2-(1-methoxypropyl) derivative has no curated bioactivity data in ChEMBL or BindingDB, the class-level precedent establishes that C-2 substituent variation within the DHPM series directly modulates DHODH inhibitory potency over an approximately 7.5-fold range (56 nM vs. 418 nM) [1]. This makes the 1-methoxypropyl substitution pattern a distinct, untested chemotype for DHODH inhibitor discovery.

DHODH Scaffold Novelty

Class-level

No direct PfDHODH data; US8703811 IC₅₀ 56–418 nM

Unexplored C-2 vector for PfDHODH SAR

Class-level inference; direct assay data needed

Evidence Dimension	Scaffold-level DHODH inhibitory potency range
Target Compound Data	No curated PfDHODH IC₅₀ data available; C-2 substitution pattern is structurally distinct from all reported examples in US8703811
Comparator Or Baseline	US8703811 exemplars: IC₅₀ range = 56–418 nM (BDBM120305, BDBM50379147, BDBM50379143) against PfDHODH Type 2
Quantified Difference	Class potency range spans ~7.5-fold, driven by substituent variation; target compound represents a novel C-2 vector not yet explored
Conditions	Type 2 DHODH activity assay (direct orotate formation or DCIP chromogen reduction, P. falciparum mitochondrial enzyme)

Why This Matters

For research groups pursuing novel PfDHODH inhibitors, the 2-(1-methoxypropyl) derivative offers a C-2 substitution pattern absent from the most thoroughly characterised patent series (US8703811), providing an unexplored SAR vector for potency optimisation.

• [1] BindingDB. (2014). BDBM120305 (US8703811, 44, IC₅₀ = 56 nM); BDBM50379147 (US8703811, 49, IC₅₀ = 113 nM); BDBM50379143 (US8703811, 38, IC₅₀ = 418 nM). Retrieved from https://www.bindingdb.org View Source

2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one – Recommended Applications

Scaffold Diversification in PfDHODH Inhibitor Lead Optimisation

The target compound provides a C-2 1-methoxypropyl substitution pattern that is structurally distinct from all DHPM exemplars characterised in the foundational US8703811 patent series, where IC₅₀ values span 56–418 nM [1]. Procurement of this compound enables systematic exploration of how a branched, ether-containing side chain at C-2 influences PfDHODH inhibitory potency relative to the reported alkyl, aryl, and heteroaryl substituents, without the need for de novo synthetic route development.

Physicochemical Property Screening for CNS Drug Discovery Programmes

With a computed TPSA of 50.7 Ų and XLogP3 of 0.1 [1], the target compound occupies a TPSA–logP space within 10 Ų of CNS drug-likeness benchmarks [2]. Its procurement is warranted for permeability and P-glycoprotein efflux screening in MDCK-MDR1 or Caco-2 assays, where the 0.5 log-unit lipophilicity advantage over the 2-methyl analog (XLogP3 = -0.4) may translate into measurable differences in passive permeability.

Hydrogen-Bond-Directed Crystal Engineering and Co-Crystallisation Studies

The additional methoxy hydrogen-bond acceptor (3 HBA vs. 2 HBA for simple DHPM analogs) and three rotatable bonds [1] create an expanded supramolecular synthon repertoire. Procurement for co-crystallisation screens with pharmaceutically relevant co-formers (e.g., carboxylic acids, amides) is recommended when investigating how side-chain flexibility and ether oxygen placement influence crystal packing and stoichiometry.

Antifungal SAR of Dihydropyrimidinones

The DHPM scaffold has demonstrated in vitro antifungal activity against Candida albicans and Cryptococcus neoformans, with MIC₅₀ values of 125–250 µg·mL⁻¹ reported for optimised derivatives [1]. The 2-(1-methoxypropyl) variant offers a novel C-2 vector for probing how increased lipophilicity and hydrogen-bond acceptor count affect antifungal potency relative to the published phenyl- and heteroaryl-substituted DHPM series.

Application

Selection Property

Validation Focus

PfDHODH lead optimisation

C-2 1-methoxypropyl substitution novelty

DHODH SAR vector exploration

CNS drug discovery programmes

TPSA-logP profile within CNS drug-like space

Permeability screening in cell models

Co-crystallisation studies

Expanded HBA and flexible side-chain

Crystal packing and stoichiometry

Antifungal SAR studies

Lipophilicity and HBA count

Antifungal activity screening

• [1] PubChem. (2025). 2-(1-Methoxypropyl)-3,4-dihydropyrimidin-4-one, CID 116705567 (Computed Properties). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/116705567 View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). NeuroRx, 2(4), 541–553. Medicinal chemical properties of successful central nervous system drugs. View Source